3-Acetyl Rocuronium Bromide
3-Acetyl Rocuronium Bromide
Brand Name:
Vulcanchem
CAS No.:
122483-73-2
VCID:
VC0120394
InChI:
InChI=1S/C34H55N2O5.BrH/c1-6-15-36(16-7-8-17-36)30-21-28-26-10-9-25-20-31(40-23(2)37)29(35-13-18-39-19-14-35)22-34(25,5)27(26)11-12-33(28,4)32(30)41-24(3)38;/h6,25-32H,1,7-22H2,2-5H3;1H/q+1;/p-1/t25-,26+,27-,28-,29-,30-,31-,32-,33-,34-;/m0./s1
SMILES:
CC(=O)OC1CC2CCC3C(C2(CC1N4CCOCC4)C)CCC5(C3CC(C5OC(=O)C)[N+]6(CCCC6)CC=C)C.[Br-]
Molecular Formula:
C₃₄H₅₅BrN₂O₅
Molecular Weight:
651.71
3-Acetyl Rocuronium Bromide
CAS No.: 122483-73-2
Reference Standards
VCID: VC0120394
Molecular Formula: C₃₄H₅₅BrN₂O₅
Molecular Weight: 651.71
| CAS No. | 122483-73-2 |
|---|---|
| Product Name | 3-Acetyl Rocuronium Bromide |
| Molecular Formula | C₃₄H₅₅BrN₂O₅ |
| Molecular Weight | 651.71 |
| IUPAC Name | [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;bromide |
| Standard InChI | InChI=1S/C34H55N2O5.BrH/c1-6-15-36(16-7-8-17-36)30-21-28-26-10-9-25-20-31(40-23(2)37)29(35-13-18-39-19-14-35)22-34(25,5)27(26)11-12-33(28,4)32(30)41-24(3)38;/h6,25-32H,1,7-22H2,2-5H3;1H/q+1;/p-1/t25-,26+,27-,28-,29-,30-,31-,32-,33-,34-;/m0./s1 |
| SMILES | CC(=O)OC1CC2CCC3C(C2(CC1N4CCOCC4)C)CCC5(C3CC(C5OC(=O)C)[N+]6(CCCC6)CC=C)C.[Br-] |
| Synonyms | 1-[(2β,3α,5α,16β,17β)-3,17-Bis(acetyloxy)-2-(4-morpholinyl)androstan-16-yl]-1-(2-propen-1-yl)pyrrolidinium Bromide; |
| PubChem Compound | 67897954 |
| Last Modified | Nov 11 2021 |
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